Cas no 3181-38-2 (2’,3’,5’-Tri-O-acetylinosine)

2’,3’,5’-Tri-O-acetylinosine structure
Product Name:2’,3’,5’-Tri-O-acetylinosine
CAS No:3181-38-2
Molecular Formula:C16H18N4O8
Molecular Weight:394.336123943329
MDL:MFCD00038617
CID:43907
PubChem ID:24900323
2’,3’,5’-Tri-O-acetylinosine Properties
Names and Identifiers
-
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
- 2,3,5-Tri-O-acetylinosine
- 2’,3’,5’-Tri-O-acetylinosine
- 2',3',5'-TRIACETYLINOSINE
- 2,3,5-TRIACETYLINOSINE CRYSTALLINE
- 2',3',5'-TRI-O-ACETYLINOSINE
- 2’,3’,5’-Tri-O-acety
- ACETIC ACID 3,4-DIACETOXY-5-(6-HO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
- Inosine 2',3',5'-triacetate
- 2,3,5-Triacetylinosine
- NSC 66386
- 2-3-5-triacetylinosine
- O2',O3',O5'-tri-acetylinosine
- 3181-38-2
- SCHEMBL597993
- SR-01000005768-1
- NS00045691
- J-700335
- CS-W013872
- AS-12276
- SR-01000005768
- BP-58638
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyldiacetate
- SFEQTFDQPJQUJM-XNIJJKJLSA-N
- AKOS016010260
- SCHEMBL24191242
- D84141
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purin-6-ol
- AI3-52250
- EINECS 221-669-7
- A821009
- MFCD00038617
- DTXSID101309735
- 2a(2),3a(2),5a(2)-Tri-O-acetylinosine
- [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(6-OXO-1H-PURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
- 2',3',5'-Tri-O-acetylinosine
- (2R,3R,4R,5R)-2-(acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
- 2 inverted exclamation marka,3 inverted exclamation marka,5 inverted exclamation marka-Tri-O-acetylinosine
-
- MDL: MFCD00038617
- InChIKey: SFEQTFDQPJQUJM-XNIJJKJLSA-N
- Inchi: 1S/C16H18N4O8/c1-7(21)25-4-10-12(26-8(2)22)13(27-9(3)23)16(28-10)20-6-19-11-14(20)17-5-18-15(11)24/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,24)/t10-,12-,13-,16-/m1/s1
- SMILES: O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(NC=NC1=2)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 394.11200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 8
- Monoisotopic Mass: 394.112
- Heavy Atom Count: 28
- Complexity: 698
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _0.9
- Topological Polar Surface Area: 147A^2
Experimental Properties
- LogP: -0.55650
- PSA: 151.70000
- Refractive Index: 1.727
- Boiling Point: 620.7°C at 760 mmHg
- Melting Point: 245-250°C
- Flash Point: 329.2ºC
- Color/Form: crystallization
- Stability/Shelf Life: Freezer
- Density: 1.62 g/cm3
2’,3’,5’-Tri-O-acetylinosine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003C4Z-250mg |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 97% | 250mg |
$6.00 | 2025-02-19 | |
A2B Chem LLC | AB54899-250mg |
2',3',5'-Triacetylinosine |
3181-38-2 | 97% | 250mg |
$6.00 | 2024-04-20 | |
Aaron | AR003CDB-250mg |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 97% | 250mg |
$4.00 | 2025-01-22 | |
abcr | AB514529-1 g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; . |
3181-38-2 | 95% | 1g |
€72.90 | 2023-06-14 | |
Alichem | A159002551-100g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 97% | 100g |
$240.00 | 2023-09-02 | |
Ambeed | A321426-250mg |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 99% | 250mg |
$8.0 | 2025-02-19 | |
Chemenu | CM138588-100g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 97% | 100g |
$224 | 2023-03-04 | |
eNovation Chemicals LLC | Y1044280-100g |
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate |
3181-38-2 | 97% | 100g |
$290 | 2022-10-17 | |
TRC | T765500-25mg |
2’,3’,5’-Tri-O-acetylinosine |
3181-38-2 | 25mg |
$ 58.00 | 2023-09-05 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T138665-25g |
2’,3’,5’-Tri-O-acetylinosine |
3181-38-2 | 98% | 25g |
¥289.90 | 2023-08-31 |
2’,3’,5’-Tri-O-acetylinosine Suppliers
Shanghai Acmec Biochemical Co.,Ltd
(CAS:3181-38-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3181-38-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3181-38-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
2’,3’,5’-Tri-O-acetylinosine Related Literature
-
1. Synthetic studies on the glycosylation of the base residues of inosine and uridineLorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
-
2. Synthetic studies on the glycosylation of the base residues of inosine and uridineLorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
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